Cas no 88068-40-0 (4-Tridecen-3-one, 5-methyl-1-phenyl-)

• Product name: 4-Tridecen-3-one, 5-methyl-1-phenyl-
• CAS No: 88068-40-0
• MF: C₂₀H₃₀O
• MW: 286.451606273651
• CID: 646478
• PubChem ID: 71411121

4-Tridecen-3-one, 5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Tridecen-3-one, 5-methyl-1-phenyl-
• 5-methyl-1-phenyltridec-4-en-3-one
• 88068-40-0
• DTXSID30830756

• Inchi： InChI=1S/C20H30O/c1-3-4-5-6-7-9-12-18(2)17-20(21)16-15-19-13-10-8-11-14-19/h8,10-11,13-14,17H,3-7,9,12,15-16H2,1-2H3
• InChI Key： KBNXUTUNIPKIJA-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(=CC(=O)CCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 286.229665576g/mol
• Monoisotopic Mass: 286.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 17.1Ų